![molecular formula C21H17N5O2S B4539428 2-[2-(8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B4539428.png)
2-[2-(8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione
Description
Synthesis Analysis
The synthesis of related tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolopyrimidin derivatives often involves multi-step processes that can include condensation reactions, cyclizations, and functional group transformations. Soliman et al. (2009) synthesized a series of related tetrahydrobenzothienotriazolopyrimidine derivatives as potential antimicrobial agents, demonstrating the complexity and versatility of synthetic strategies for such compounds (Soliman et al., 2009).
Molecular Structure Analysis
Structural determination of complex molecules like this often relies on X-ray crystallography, NMR spectroscopy, and other analytical techniques. Kanno et al. (1991) described methods for synthesizing related derivatives, where X-ray analysis was crucial for confirming the structure of synthesized compounds, indicating the importance of precise structural elucidation in the development of such chemicals (Kanno et al., 1991).
Chemical Reactions and Properties
The chemical reactivity of such compounds typically involves interactions with nucleophiles, electrophiles, and various reagents that can modify the chemical structure, leading to a wide array of derivatives. Ding et al. (2005) showcased the reactivity of related tetrahydro-benzothienopyrimidin derivatives in producing a variety of functionalized compounds, illustrating the compound's versatile chemical reactivity (Ding et al., 2005).
Physical Properties Analysis
The physical properties of such molecules, including melting points, solubility, and crystallinity, are crucial for understanding their behavior in different environments and for their application in various fields. The detailed physical properties are often determined post-synthesis and are essential for material characterization.
Chemical Properties Analysis
Chemical properties, such as acidity, basicity, reactivity towards various chemical reagents, and stability under different conditions, define the compound's applications and handling. Research by Gomha (2009) into related compounds highlights the importance of understanding these properties for the development of new materials with desired functionalities (Gomha, 2009).
properties
IUPAC Name |
2-[2-(10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)ethyl]isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O2S/c27-20-12-5-1-2-6-13(12)21(28)25(20)10-9-16-23-18-17-14-7-3-4-8-15(14)29-19(17)22-11-26(18)24-16/h1-2,5-6,11H,3-4,7-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHJKRHDBDGEVBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=CN4C3=NC(=N4)CCN5C(=O)C6=CC=CC=C6C5=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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